molecular formula C10H11N3O2 B8785821 2,5,7-Trimethylpyrazolo[1,5-A]pyrimidine-6-carboxylic acid CAS No. 739364-96-6

2,5,7-Trimethylpyrazolo[1,5-A]pyrimidine-6-carboxylic acid

Cat. No.: B8785821
CAS No.: 739364-96-6
M. Wt: 205.21 g/mol
InChI Key: DQMYHPAMVMIEKJ-UHFFFAOYSA-N
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Description

2,5,7-Trimethylpyrazolo[1,5-A]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

739364-96-6

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

IUPAC Name

2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

InChI

InChI=1S/C10H11N3O2/c1-5-4-8-11-6(2)9(10(14)15)7(3)13(8)12-5/h4H,1-3H3,(H,14,15)

InChI Key

DQMYHPAMVMIEKJ-UHFFFAOYSA-N

Canonical SMILES

CC1=NN2C(=C(C(=NC2=C1)C)C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-5-methylpyrazole (970 mg) and ethyl diacetoacetate (1.7 g) were dissolved in acetic acid (5 ml) and stirred at 120° C. for 3 hours. The reaction mixture was cooled to room temperature and concentrated under reduced pressure. Ethanol (5 ml) and 5 N sodium hydroxide solution (2 ml) were added to the residue and stirred at 70° C. for 1 hour. The reaction mixture was cooled to room temperature, and water was added to the reaction mixture which was then washed with ethyl acetate. 2 N Hydrochloric acid was added to the aqueous phase until it became acidic, and precipitated crystals were collected by filtration and washed with water and n-hexane. The crystals were dried under reduced pressure to give the title compound (1.6 g, Y.:80%) as white crystals.
Quantity
970 mg
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
80%

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